Cas no 65243-08-5 (Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, methyl ester)

• Product Name: Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, methyl ester
• CAS No: 65243-08-5
• MF: C₆H₈BrNO₄
• MW: 238.036021232605
• CID: 2793610
• Update Time: 2025-03-20

Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, methyl ester

• Inchi： 1S/C6H8BrNO4/c1-11-6(10)5(8-12-2)4(9)3-7/h3H2,1-2H3/b8-5+
• InChI Key： GJHFBYADZNZZED-VMPITWQZSA-N
• SMILES： C(OC)(=O)/C(=N/OC)/C(=O)CBr

Computed Properties

• Exact Mass: 236.964
• Monoisotopic Mass: 236.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1